Cas no 2222997-52-4 (2-isopropyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole)

• Product Name: 2-isopropyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CAS No: 2222997-52-4
• MF: C₁₇H₂₉BN₂O₃
• MW: 320.234764814377
• CID: 6813451
• PubChem ID: 133555599
• Update Time: 2025-03-04

2-isopropyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2222997-52-4
• 1-(Oxan-2-yl)-2-(iso-propyl)imidazole-4-boronic acid pinacol ester
• 2-isopropyl-1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-imidazole
• CS-33607

• Inchi： 1S/C17H29BN2O3/c1-12(2)15-19-13(11-20(15)14-9-7-8-10-21-14)18-22-16(3,4)17(5,6)23-18/h11-12,14H,7-10H2,1-6H3
• InChI Key： FIMCXZORGBLSMJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CN(C(C(C)C)=N2)C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 320.2271230Da
• Monoisotopic Mass: 320.2271230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų